Cas no 151021-42-0 (2-(Piperazin-1-yl)nicotinonitrile)

2-(Piperazin-1-yl)nicotinonitrile is a heterocyclic compound featuring a pyridine core substituted with a piperazine group and a nitrile functionality. This structure imparts significant versatility in medicinal chemistry and drug development, particularly as a key intermediate for synthesizing bioactive molecules. The piperazine moiety enhances solubility and bioavailability, while the nitrile group offers a reactive handle for further derivatization. Its balanced physicochemical properties make it suitable for designing kinase inhibitors, receptor modulators, and other pharmacologically active agents. The compound's stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in high-throughput synthesis and structure-activity relationship (SAR) studies. Its molecular framework is particularly valuable in central nervous system (CNS) and oncology-related research.

2-(Piperazin-1-yl)nicotinonitrile structure

151021-42-0 structure

Product Name:2-(Piperazin-1-yl)nicotinonitrile

CAS No:151021-42-0

MF:C₁₀H₁₂N₄

MW:188.22908115387

CID:99726

PubChem ID:2737203

Update Time:2025-07-02

2-(Piperazin-1-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- Propanedinitrile,2,2'-[1,4-piperazinediylbis[(5-cyano-6-ethoxy-4-phenyl-2,3-pyridinediyl)methylidyne]]bis-(9CI)
- 2-(1-Piperazinyl)nicotinonitrile
- 1-(3-CYANO-2-PYRIDINYL)PIPERAZINE
- 2-(Piperazin-1-yl)-3-pyridinecarbonitrile
- 2-Piperazin-1-ylnicotinonitrile
- 1-(3-cyano-2-pyridyl)piperazine
- F2147-0227
- 2-(piperazin-1-yl)nicotinonitrile
- 1-[2-(3-cyanopyridyl)]piperazine
- 1-(3-Cyano-2-Pyridine)piperazine
- 2-Piperazin-1-yl-nicotinonitrile
- 2-(1-piperazinyl)-3-pyridine carbonitrile
- 49O
- DTXSID201005241
- NC-0712
- EN300-24317
- Q27454531
- 2(1-piperazinyl)-nicotinonitrile
- CHEMBL48137
- 3-cyano-2-piperazinylpyridine
- 151021-42-0
- QSMNQUURWIAXAA-UHFFFAOYSA-N
- BB 0248257
- 2-piperazinonicotinonitrile
- GS0773
- BDBM50027015
- SCHEMBL232897
- 84951-44-0
- Z182952438
- 2-piperazinonicotinonitrile, AldrichCPR
- MFCD00190248
- 2-piperazin-1-ylpyridine-3-carbonitrile
- 2-(Piperazin-1-Yl)Pyridine-3-Carbonitrile
- FT-0608381
- 1-(3-Cyanopyridin-2-yl)piperazine
- J-510280
- A841021
- 2-(1-Piperazinyl)-3-pyridinecarbonitrile
- AKOS000123084
- 1-(2-(3-cyanopyridyl))piperazine
- F30174
- 1-(2-(3-cyanopyridyl))-piperazine
- 2-(Piperazin-1-yl)nicotinonitrile
- Inchi： 1S/C10H12N4/c11-8-9-2-1-3-13-10(9)14-6-4-12-5-7-14/h1-3,12H,4-7H2
- InChI Key： QSMNQUURWIAXAA-UHFFFAOYSA-N
- SMILES： N1(C2C(C#N)=CC=CN=2)CCNCC1

Computed Properties

Exact Mass: 188.10636
Monoisotopic Mass: 188.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 52Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 105-107 °C
Boiling Point: 388.0±37.0 °C at 760 mmHg
Flash Point: 188.4±26.5 °C
PSA: 51.95
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(Piperazin-1-yl)nicotinonitrile Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(Piperazin-1-yl)nicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P475353-10mg	2-(Piperazin-1-yl)nicotinonitrile	151021-42-0	10mg	$ 50.00	2022-06-02
TRC	P475353-50mg	2-(Piperazin-1-yl)nicotinonitrile	151021-42-0	50mg	$ 65.00	2022-06-02
TRC	P475353-100mg	2-(Piperazin-1-yl)nicotinonitrile	151021-42-0	100mg	$ 80.00	2022-06-02